4-(4-Methoxyphenoxy)-1-methyl-2-(propane-1-sulfinyl)benzene

• CAS No.: 61166-77-6
• Molecular Formula: C17H20O3S
• Molecular Weight: 304.4 g/mol
• IUPAC Name: 4-(4-methoxyphenoxy)-1-methyl-2-propylsulfinylbenzene
• InChI: InChI=1S/C17H20O3S/c1-4-11-21(18)17-12-16(6-5-13(17)2)20-15-9-7-14(19-3)8-10-15/h5-10,12H,4,11H2,1-3H3
• InChI Key: BAAQNTUZGAJWJH-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)C1=C(C=CC(=C1)OC2=CC=C(C=C2)OC)C

Description

4-(4-Methoxyphenoxy)-1-methyl-2-(propane-1-sulfinyl)benzene is an organic compound with a complex structure that includes a methoxyphenoxy group, a methyl group, and a propane-1-sulfinyl group attached to a benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-Methoxyphenoxy)-1-methyl-2-(propane-1-sulfinyl)benzene typically involves multiple steps, starting with the preparation of intermediate compounds. One common approach is to start with 4-methoxyphenol, which undergoes a series of reactions including methylation, sulfonylation, and coupling reactions to introduce the necessary functional groups.

Industrial Production Methods

Industrial production methods for this compound may involve optimized reaction conditions to maximize yield and purity. These methods often include the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions efficiently.

Chemical Reactions Analysis

Types of Reactions

4-(4-Methoxyphenoxy)-1-methyl-2-(propane-1-sulfinyl)benzene can undergo various types of chemical reactions, including:

Oxidation: This reaction can introduce additional oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce simpler hydrocarbons.

Scientific Research Applications

4-(4-Methoxyphenoxy)-1-methyl-2-(propane-1-sulfinyl)benzene has a wide range of applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It may be used in studies involving enzyme interactions and metabolic pathways.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(4-Methoxyphenoxy)-1-methyl-2-(propane-1-sulfinyl)benzene involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate biochemical pathways, leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 4-(4-Methoxyphenoxy)-1-methyl-2-(propane-1-sulfinyl)benzene include:

• 3-(4-Methoxyphenoxy)-1-propanesulfonyl chloride
• 3-(4-Methoxyphenoxy)-1-propanesulfonyl chloride

Uniqueness

What sets this compound apart from similar compounds is its unique combination of functional groups, which confer distinct chemical properties and potential applications. This uniqueness makes it a valuable compound for various research and industrial purposes.